Cas no 917762-04-0 (1,4-Benzenediamine, 2,5-bis[2-(2,5-diaminophenyl)ethenyl]-)

• Product Name: 1,4-Benzenediamine, 2,5-bis[2-(2,5-diaminophenyl)ethenyl]-
• CAS No: 917762-04-0
• MF: C₂₂H₂₄N₆
• MW: 372.466163635254
• CID: 784835
• PubChem ID: 71428424
• Update Time: 2025-04-19

1,4-Benzenediamine, 2,5-bis[2-(2,5-diaminophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, 2,5-bis[2-(2,5-diaminophenyl)ethenyl]-
• 2,5-bis[2-(2,5-diaminophenyl)ethenyl]benzene-1,4-diamine
• 2,2'-[(2,5-Diamino-1,4-phenylene)di(ethene-2,1-diyl)]di(benzene-1,4-diamine)
• 917762-04-0
• DTXSID20847151

• Inchi： 1S/C22H24N6/c23-17-5-7-19(25)13(9-17)1-3-15-11-22(28)16(12-21(15)27)4-2-14-10-18(24)6-8-20(14)26/h1-12H,23-28H2
• InChI Key： AARUJBPIBXTVHS-UHFFFAOYSA-N
• SMILES： NC1C=C(C=CC2C=C(C=CC=2N)N)C(=CC=1C=CC1C=C(C=CC=1N)N)N

Computed Properties

• Exact Mass: 372.20624479g/mol
• Monoisotopic Mass: 372.20624479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 156Ų